4-{[(4-chlorophenyl)acetyl]amino}-N,N-diethylbenzamide

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 4-[[2-(4-chlorophenyl)acetyl]amino]-N,N-diethylbenzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-3-22(4-2)19(24)15-7-11-17(12-8-15)21-18(23)13-14-5-9-16(20)10-6-14/h5-12H,3-4,13H2,1-2H3,(H,21,23)
• InChI Key: YHSFDLLISQHDMX-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl

Description

4-{[(4-chlorophenyl)acetyl]amino}-N,N-diethylbenzamide, commonly known as C16H18ClNO2, is a chemical compound that belongs to the family of benzamides. It has gained significant attention in the scientific community due to its potential application in various fields, including pharmacology, biochemistry, and medical research.

Mechanism of Action

The mechanism of action of C16H18ClNO2 is still not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the regulation of pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
C16H18ClNO2 has been shown to produce several biochemical and physiological effects in the body. It has been found to reduce the production of inflammatory cytokines, such as TNF-α and IL-1β, and increase the levels of anti-inflammatory cytokines, such as IL-10. Additionally, C16H18ClNO2 has been shown to modulate the activity of the endocannabinoid system, which is involved in the regulation of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using C16H18ClNO2 in lab experiments is its relatively low toxicity and high stability, which makes it easy to handle and store. Additionally, C16H18ClNO2 has a well-defined chemical structure, which allows for precise and reproducible experiments. However, one of the limitations of using C16H18ClNO2 is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research involving C16H18ClNO2. One possible direction is to further investigate its potential as a pain-relieving drug, particularly for chronic pain conditions. Another direction is to explore its potential as an anti-inflammatory agent, which could have applications in the treatment of various inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of C16H18ClNO2 and to identify potential drug targets for its therapeutic use.

Synthesis Methods

The synthesis of C16H18ClNO2 involves the reaction of 4-chloroaniline with acetic anhydride to form 4-chloroacetanilide, which is then reacted with N,N-diethylethanamine in the presence of an acid catalyst to produce the final product. The yield of the synthesis process is typically around 80%.

Scientific Research Applications

C16H18ClNO2 has been extensively studied for its potential application in medical research. It has been found to exhibit analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain-relieving drugs. Additionally, C16H18ClNO2 has been shown to possess antitumor and anticonvulsant activities, which further expands its potential applications in the field of medical research.